Cas no 1493451-29-8 (1,2,4-Thiadiazole-5-sulfonyl chloride)

• Product Name: 1,2,4-Thiadiazole-5-sulfonyl chloride
• CAS No: 1493451-29-8
• MF: C₂HClN₂O₂S₂
• MW: 184.624536275864
• MDL: MFCD21186625
• CID: 5244062
• Update Time: 2025-07-21

1,2,4-Thiadiazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5-sulfonyl chloride

• MDL： MFCD21186625
• Inchi： 1S/C2HClN2O2S2/c3-9(6,7)2-4-1-5-8-2/h1H
• InChI Key： XGNUZMYOSXRWCR-UHFFFAOYSA-N
• SMILES： S1C(S(Cl)(=O)=O)=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 1,2,4-Thiadiazole-5-sulfonyl chloride

Professional Introduction to 1,2,4-Thiadiazole-5-sulfonyl chloride (CAS No. 1493451-29-8)

1,2,4-Thiadiazole-5-sulfonyl chloride, identified by the chemical identifier CAS No. 1493451-29-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic sulfonamide derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The compound’s unique combination of a thiadiazole core and a sulfonyl chloride functional group imparts distinct reactivity, enabling its application in multiple synthetic pathways.

The thiadiazole moiety, characterized by a six-membered ring containing sulfur and nitrogen atoms, is well-documented for its role in medicinal chemistry. It is frequently incorporated into molecules targeting neurological disorders, infectious diseases, and cancer therapies. The presence of the sulfonyl chloride group further enhances the compound’s utility by facilitating nucleophilic substitution reactions, making it an excellent precursor for constructing more complex structures. This dual functionality has positioned 1,2,4-thiadiazole-5-sulfonyl chloride as a cornerstone in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have refined the preparation of 1,2,4-thiadiazole-5-sulfonyl chloride, allowing for higher yields and purities. These improvements have been driven by the growing demand for high-quality intermediates in drug discovery programs. For instance, modern catalytic approaches have enabled more efficient functionalization of the thiadiazole ring, reducing side reactions and improving overall process economics. Such innovations underscore the compound’s importance in industrial-scale applications.

In the context of medicinal chemistry, 1,2,4-thiadiazole-5-sulfonyl chloride has been explored as a scaffold for developing small-molecule inhibitors with targeted biological activity. Studies have highlighted its potential in modulating enzyme inhibition and receptor binding interactions. Notably, derivatives of this compound have shown promise in preclinical trials as candidates for treating inflammatory diseases and metabolic disorders. The sulfonyl chloride moiety’s ability to engage with biological targets through hydrogen bonding and ionic interactions has been particularly advantageous in designing molecules with enhanced pharmacokinetic profiles.

The agrochemical sector has also recognized the value of 1,2,4-thiadiazole-5-sulfonyl chloride due to its role in synthesizing pesticides and herbicides. Its structural features contribute to the development of compounds that exhibit potent activity against resistant strains of weeds and pests while maintaining environmental safety. Researchers are leveraging computational modeling to optimize derivatives of this scaffold for improved efficacy and reduced toxicity. Such efforts align with global trends toward sustainable agricultural practices.

From a chemical synthesis perspective, 1,2,4-thiadiazole-5-sulfonyl chloride serves as a versatile building block for constructing more complex heterocycles. Its reactivity allows for diverse transformations, including amidation reactions with amines to form sulfonamides or coupling with organolithium reagents to introduce alkenyl or aryl groups. These transformations have been instrumental in generating novel libraries of compounds for high-throughput screening (HTS) campaigns.

The compound’s stability under various storage conditions has further solidified its reputation as a reliable intermediate. Manufacturers adhere to stringent quality control measures to ensure batch-to-batch consistency, which is critical for pharmaceutical applications where purity is paramount. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the identity and purity of 1,2,4-thiadiazole-5-sulfonyl chloride, meeting regulatory standards set by agencies like the FDA and EMA.

Emerging research directions suggest that modifications to the thiadiazole core can expand its therapeutic applications beyond current paradigms. For example, incorporating fluorine atoms into the structure has been shown to enhance metabolic stability while preserving biological activity. Such modifications are often guided by structure-activity relationship (SAR) studies that correlate molecular changes with pharmacological outcomes.

The industrial production of 1,2,4-thiadiazole-5-sulfonyl chloride benefits from continuous process optimization efforts aimed at reducing waste and energy consumption. Green chemistry principles are being increasingly adopted in its synthesis to minimize hazardous byproducts and improve sustainability. Collaborative initiatives between academia and industry have accelerated these developments by pooling expertise and resources toward environmentally conscious manufacturing practices.

Future prospects for 1,2,4-thiadiazole-5-sulfonyl chloride include its application in emerging fields such as materials science and nanotechnology. Its ability to form coordination complexes with metals has sparked interest in using it as a ligand precursor for catalytic systems or functional materials with unique properties.